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Compound of Interest

Compound Name: 5-Methyl-2-phenylhex-2-enal

Cat. No.: B7823456 Get Quote

An In-depth Technical Guide to 5-Methyl-2-
phenylhex-2-enal
Introduction

5-Methyl-2-phenylhex-2-enal, also known by synonyms such as Cocal and cocoa hexenal, is

an alpha,beta-unsaturated aldehyde.[1] It is recognized for its characteristic sweet, chocolate-

like aroma, which has led to its use as a flavoring agent in the food industry and in fragrances.

[2][3] This compound belongs to the class of organic compounds known as

phenylacetaldehydes, which contain a phenyl group substituted at the second position of an

acetaldehyde moiety.[1][4] Natural occurrences of 5-methyl-2-phenylhex-2-enal have been

identified in the volatile compounds of fried peanuts and cocoa.[5] This technical guide provides

a comprehensive overview of its physical and chemical properties, experimental protocols for

its synthesis and analysis, and a summary of its known biological activities.

Physical and Chemical Properties
5-Methyl-2-phenylhex-2-enal is a colorless to light yellow liquid.[6][7] It is characterized by a

distinctive cocoa aroma with nutty and mocha undertones.[3][7] The compound is soluble in

organic solvents like alcohol and ether, but insoluble in water.[2]

Table 1: Compound Identification
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Identifier Value

IUPAC Name (E)-5-methyl-2-phenylhex-2-enal[1][2]

CAS Number 21834-92-4[6][8]

Molecular Formula C13H16O[2][6][7]

Synonyms
Cocal, cocoa hexenal, 2-Phenyl-5-methylhex-2-

enal[7]

FEMA Number 3199[6]

| EINECS Number | 244-602-3[6][7] |

Table 2: Physicochemical Properties

Property Value

Molecular Weight 188.27 g/mol [7]

Appearance Colorless to yellow clear liquid[6][7]

Density 0.973 g/mL at 25 °C

Boiling Point
290.00 to 291.00 °C @ 760.00 mm Hg; 96.00 to

100.00 °C @ 0.70 mm Hg[6]

Flash Point >230 °F (>110 °C)[5][9]

Refractive Index 1.53100 to 1.53600 @ 20.00 °C[6]

Vapor Pressure 0.004000 mmHg @ 20.00 °C[6]

Vapor Density >1 (vs air)

XLogP3-AA 3.4[6][10]

| Solubility | Insoluble in water; Soluble in ethanol and oils[2][10] |

Table 3: Spectroscopic and Thermodynamic Data
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Property Value Source

LogP (octanol/water) 3.315
Crippen Calculated
Property[11]

Log10 Water Solubility -3.43 (mol/L)
Crippen Calculated

Property[11]

Enthalpy of Vaporization

(ΔvapH°)
53.18 kJ/mol

Joback Calculated

Property[11]

Enthalpy of Fusion (ΔfusH°) 21.13 kJ/mol
Joback Calculated

Property[11]

Standard Gibbs Free Energy

of Formation (ΔfG°)
140.70 kJ/mol

Joback Calculated

Property[11]

| Enthalpy of Formation (Gas, ΔfH°gas) | -58.55 kJ/mol | Joback Calculated Property[11] |

Experimental Protocols
Synthesis Methods
The primary method for synthesizing 5-Methyl-2-phenylhex-2-enal is through Aldol

Condensation.[2]

Aldol Condensation Protocol: This synthesis involves the reaction of 3-methylbutanal with

benzaldehyde under either acidic or basic conditions.[2]

Reactant Preparation: Equimolar amounts of 3-methylbutanal and benzaldehyde are

prepared.

Catalyst Introduction: A base (e.g., sodium hydroxide) or an acid catalyst is added to the

reaction mixture.

Reaction: The mixture is stirred, often at room temperature, to facilitate the condensation

reaction, forming a β-hydroxy aldehyde intermediate.

Dehydration: The intermediate is subsequently dehydrated, typically by heating, to yield the

α,β-unsaturated aldehyde, 5-Methyl-2-phenylhex-2-enal.
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Purification: The final product is purified using standard techniques such as distillation or

chromatography to remove unreacted starting materials and byproducts.

A practical total synthesis of a related compound, plaunotol, has been achieved via a highly Z-

selective Wittig olefination of α-acetal ketones, suggesting an alternative advanced synthetic

route.[12]

Aldol Condensation Synthesis Workflow

3-Methylbutanal +
Benzaldehyde

Reaction Mixture

Base or Acid Catalyst

Heating (Dehydration)Forms β-hydroxy aldehyde Crude 5-Methyl-2-phenylhex-2-enal Distillation / Chromatography Pure 5-Methyl-2-phenylhex-2-enal

Click to download full resolution via product page

Aldol Condensation workflow for synthesis.

Analytical Protocols
High-Performance Liquid Chromatography (HPLC): An established reverse-phase HPLC

method is available for the analysis of 5-Methyl-2-phenyl-2-enal.[13]

Column: Newcrom R1 HPLC column.[13]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, phosphoric acid should be replaced with formic

acid.[13]

Detection: The method is suitable for standard HPLC detectors (e.g., UV-Vis).[13]

Application: This method is scalable and can be used for isolating impurities in preparative

separation and is also suitable for pharmacokinetic studies.[13]
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HPLC Analysis Workflow

Sample Injection

Newcrom R1 Column
(Reverse Phase)

Chromatographic Separation

Mobile Phase:
Acetonitrile, Water, Acid

UV-Vis / MS Detection

Data Analysis:
Quantification & Purity

Click to download full resolution via product page

General workflow for HPLC analysis.

Chemical Reactivity and Biological Activity
As an α,β-unsaturated aldehyde, 5-Methyl-2-phenylhex-2-enal can undergo typical reactions

of both aldehydes and alkenes.

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using common oxidizing

agents.[2]

Hydrogenation: The carbon-carbon double bond can be hydrogenated to yield the

corresponding saturated aldehyde or alcohol.[2]
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Aldol Reactions: It can participate in further aldol reactions with other carbonyl compounds.

[2]

Key Chemical Reactions

5-Methyl-2-phenylhex-2-enal

Oxidation
(e.g., KMnO4)

Hydrogenation
(e.g., H2/Pd)

Aldol Reaction
(+ Carbonyl)

Carboxylic Acid Derivative

Saturated Aldehyde/Alcohol

β-Hydroxy Adduct

Click to download full resolution via product page

Potential chemical reactions of the compound.

Biological Activity and Toxicology
5-Methyl-2-phenyl-2-hexenal has been studied for its biological effects, primarily in the context

of its use as a flavoring agent. A 90-day subchronic toxicity study in F344 rats was conducted

to assess its safety profile. The study investigated various biomarkers of organ toxicity, blood

chemistry, and histopathological changes. While generally considered safe at low doses, higher

concentrations may lead to adverse effects on liver function.[2] It has also been noted for the

potential to cause skin irritation and allergic reactions upon contact.[2] Additionally, the

compound has been identified as a component in the scent gland secretions of male cave

crickets, suggesting a potential role in chemical communication. Research has also indicated it

possesses antifungal properties, inhibiting the synthesis of fatty acids and sterols required for

fungal cell membrane formation.[9]

Applications
The primary application of 5-Methyl-2-phenyl-2-hexenal is in the food and fragrance industries.
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Flavoring Agent: It is used to prepare chocolate and cocoa flavors in a variety of products,

including beverages, baked goods, and confectionery.[5][7][14]

Fragrance Component: Its distinctive sweet, cocoa-like scent makes it a valuable ingredient

in gourmand fragrances and cosmetic formulations.[2][3]

Chemical Intermediate: It can serve as an intermediate in organic synthesis.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Human Metabolome Database: Showing metabocard for 5-Methyl-2-phenyl-2-hexenal
(HMDB0031855) [hmdb.ca]

2. Buy 5-Methyl-2-phenyl-2-hexenal | 188829-73-4 [smolecule.com]

3. Perfumers Apprentice - 5-Methyl-2-Phenyl-2-Hexenal [shop.perfumersapprentice.com]

4. Showing Compound 5-Methyl-2-phenyl-2-hexenal (FDB008539) - FooDB [foodb.ca]

5. chembk.com [chembk.com]

6. cocoa hexenal [thegoodscentscompany.com]

7. echemi.com [echemi.com]

8. 5-Methyl-2-phenyl-2-hexenal [webbook.nist.gov]

9. 5-Methyl-2-phenyl-2-hexenal | 21834-92-4 | WAA83492 [biosynth.com]

10. scent.vn [scent.vn]

11. 5-Methyl-2-phenyl-2-hexenal (CAS 21834-92-4) - Chemical & Physical Properties by
Cheméo [chemeo.com]

12. The Pherobase Synthesis - 5me-2-phenyl-2-hexenal | C13H16O [pherobase.com]

13. 5-Methyl-2-phenyl-2-hexenal | SIELC Technologies [sielc.com]

14. 5-methyl-2-phenyl-2-hexenal used to prepare chocolate flavour and cocoa flavour
[handom-chem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chembk.com/en/chem/5-Methyl-2-phenylhex-2-enal
https://www.echemi.com/produce/pr2407221592-5-methyl-2-phenyl-2-hexenal-cas-no-21834-92-4.html
https://www.handom-chem.com/detail-1679.html
https://www.smolecule.com/products/s8141247
https://shop.perfumersapprentice.com/p-9430-5-methyl-2-phenyl-2-hexenal.aspx
https://www.smolecule.com/products/s8141247
https://www.benchchem.com/product/b7823456?utm_src=pdf-custom-synthesis
https://hmdb.ca/metabolites/HMDB0031855
https://hmdb.ca/metabolites/HMDB0031855
https://www.smolecule.com/products/s8141247
https://shop.perfumersapprentice.com/p-9430-5-methyl-2-phenyl-2-hexenal.aspx
https://foodb.ca/compounds/FDB008539
https://www.chembk.com/en/chem/5-Methyl-2-phenylhex-2-enal
https://www.thegoodscentscompany.com/data/rw1035461.html
https://www.echemi.com/produce/pr2407221592-5-methyl-2-phenyl-2-hexenal-cas-no-21834-92-4.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C21834924&Mask=200
https://www.biosynth.com/p/WAA83492/21834-92-4-5-methyl-2-phenyl-2-hexenal
https://scent.vn/en/pages/compound/5-methyl-2-phenyl-2-hexenal-3954
https://www.chemeo.com/cid/31-074-5/5-Methyl-2-phenyl-2-hexenal
https://www.chemeo.com/cid/31-074-5/5-Methyl-2-phenyl-2-hexenal
https://pherobase.com/database/synthesis/synthesis-detail-5me-2-phenyl-2-hexenal.php
https://sielc.com/5-methyl-2-phenyl-2-hexenal
https://www.handom-chem.com/detail-1679.html
https://www.handom-chem.com/detail-1679.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [physical and chemical properties of 5-Methyl-2-
phenylhex-2-enal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823456#physical-and-chemical-properties-of-5-
methyl-2-phenylhex-2-enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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